(S)-3-(Bromomethyl)tetrahydro-2H-pyran

Core Science & Biosynthesis

(S)-3-(Bromomethyl)tetrahydro-2H-pyran chemical properties and structure

An In-depth Technical Guide to (S)-3-(Bromomethyl)tetrahydro-2H-pyran: A Chiral Building Block for Advanced Drug Discovery

Abstract

(S)-3-(Bromomethyl)tetrahydro-2H-pyran is a versatile chiral building block of significant interest to researchers and scientists in the field of drug development. The tetrahydropyran (THP) motif is a privileged scaffold found in numerous natural products and FDA-approved pharmaceuticals, valued for its ability to improve aqueous solubility and metabolic stability while providing a defined three-dimensional structure for precise target engagement.[1] This guide offers a comprehensive overview of the chemical properties, structure, synthesis, and reactivity of the (S)-enantiomer of 3-(bromomethyl)tetrahydro-2H-pyran. Furthermore, it explores its strategic application in medicinal chemistry, providing field-proven insights for its effective use in the synthesis of complex molecular architectures.

Molecular Structure and Physicochemical Properties

The structure of (S)-3-(Bromomethyl)tetrahydro-2H-pyran consists of a saturated six-membered tetrahydropyran ring, also known as an oxane ring, substituted at the C3 position with a bromomethyl group. The stereochemistry at the C3 chiral center is designated as (S), which is a critical feature for stereospecific interactions with biological targets.

Caption: Figure 1. 2D structure of (S)-3-(Bromomethyl)tetrahydro-2H-pyran.

The key physicochemical properties of the related racemic compound are summarized below. These values serve as a reliable reference for the handling and characterization of the pure (S)-enantiomer.

Property	Value	Source(s)
CAS Number	116131-44-3 (for racemic)	[2]
Molecular Formula	C₆H₁₁BrO	[2]
Molecular Weight	179.05 g/mol	[2]
Appearance	Liquid
Boiling Point	205 °C at 760 mmHg
Density	1.397 g/mL at 25 °C
Flash Point	81 °C
SMILES	BrCC1COCCC1	[2]
InChI Key	ZLUWLWXZMXLDGO-UHFFFAOYSA-N

Synthesis and Purification Protocol

The synthesis of enantiomerically pure (S)-3-(Bromomethyl)tetrahydro-2H-pyran is typically achieved from a chiral precursor to ensure stereochemical integrity. A common and efficient strategy involves the bromination of the corresponding chiral alcohol, (S)-tetrahydro-2H-pyran-3-yl)methanol. The Appel reaction, utilizing triphenylphosphine and carbon tetrabromide, is a reliable method for this transformation, as it proceeds under mild conditions with a high degree of stereochemical retention.

Caption: Figure 2. Synthetic workflow for the preparation of the target molecule.

Detailed Experimental Protocol:

• Reaction Setup: A dry, three-necked round-bottomed flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet is charged with (S)-(tetrahydro-2H-pyran-3-yl)methanol (1.0 eq) and anhydrous dichloromethane (DCM). The solution is cooled to 0 °C in an ice bath.

• Reagent Addition: Triphenylphosphine (PPh₃, 1.2 eq) is added portion-wise to the stirred solution, ensuring the temperature remains below 5 °C. Following this, a solution of carbon tetrabromide (CBr₄, 1.2 eq) in anhydrous DCM is added dropwise over 30 minutes.

  • Causality Insight: The reaction is initiated at 0 °C to control the exothermic formation of the phosphonium ylide intermediate. Slow addition of CBr₄ prevents undesirable side reactions and ensures efficient conversion.

• Reaction Progression: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature. It is stirred for an additional 2-4 hours. Progress is monitored by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

• Workup and Extraction: The reaction is quenched by the addition of water. The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted twice more with DCM. The combined organic layers are washed with saturated sodium bicarbonate solution, followed by brine.

  • Self-Validation: Washing with bicarbonate removes any acidic byproducts, and the brine wash aids in removing water from the organic phase, preparing it for drying.

• Drying and Concentration: The organic phase is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude residue, containing the desired product and triphenylphosphine oxide byproduct, is purified by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes (e.g., 0% to 10% ethyl acetate) is typically effective for elution.

  • Trustworthiness: The byproduct, triphenylphosphine oxide, is significantly more polar than the product, allowing for clean separation on silica gel. Fractions are analyzed by TLC to identify and combine those containing the pure product.

• Final Product: The solvent from the combined pure fractions is evaporated to yield (S)-3-(Bromomethyl)tetrahydro-2H-pyran as a liquid. The structure and purity should be confirmed by spectroscopic methods.

Chemical Reactivity and Synthetic Utility

The synthetic value of (S)-3-(Bromomethyl)tetrahydro-2H-pyran lies in the reactivity of its primary alkyl bromide functional group. The carbon atom bonded to the bromine is electrophilic and is highly susceptible to nucleophilic substitution, primarily via an Sₙ2 mechanism. This allows for the covalent attachment of the chiral tetrahydropyran moiety to a wide variety of molecular scaffolds.

Caption: Figure 3. General reactivity as an electrophilic building block.

Key reactions involving this building block include:

• Ether Synthesis: Reaction with alcohols or phenols in the presence of a base (e.g., NaH, K₂CO₃) yields ethers.

• Amine Alkylation: Reaction with primary or secondary amines provides access to secondary or tertiary amines, respectively. This is a crucial step in building ligands for biological targets.[3]

• Thioether Synthesis: Reaction with thiols or thiophenols leads to the formation of thioethers.

• Carbon-Carbon Bond Formation: Reaction with organometallic reagents (e.g., Grignards, organocuprates) or stabilized carbanions (e.g., malonate esters) extends the carbon chain.

Applications in Drug Discovery

The tetrahydropyran ring is considered a "privileged scaffold" in medicinal chemistry. It serves as a non-aromatic, conformationally restricted bioisostere for phenyl or cyclohexyl rings, often imparting superior physicochemical properties to a drug candidate.

• Improved Pharmacokinetics: Replacing a flat aromatic ring with a 3D THP scaffold can disrupt π-π stacking interactions that lead to metabolic instability (e.g., oxidation by cytochrome P450 enzymes) and can improve aqueous solubility due to the presence of the ring oxygen atom, which can act as a hydrogen bond acceptor.[1]

• Stereospecific Interactions: The defined (S)-stereochemistry allows for precise orientation of substituents within a target's binding pocket. This chirality is often essential for achieving high potency and selectivity, as biological macromolecules are themselves chiral.

• Vectorial Exit from Binding Pockets: The THP ring provides a defined exit vector from a binding site, allowing medicinal chemists to strategically place other functional groups to probe for additional interactions and enhance binding affinity.

• Novel Chemical Space: As a building block, it provides access to novel, three-dimensional chemical space, moving away from the "flatland" of predominantly sp²-hybridized molecules. This is a key strategy in modern drug discovery to find novel intellectual property and to develop drugs with unique mechanisms of action.[3]

The introduction of bromine into a molecular structure can also be a deliberate drug design strategy, potentially enhancing therapeutic activity or modifying metabolic pathways.[4]

Safety, Handling, and Storage

(S)-3-(Bromomethyl)tetrahydro-2H-pyran is a reactive chemical intermediate that requires careful handling.

• Hazard Identification: The compound is classified as corrosive and is known to cause skin and eye irritation.[5] It may be harmful if swallowed or inhaled.[6]

• Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[6][7]

• Handling Procedures: Avoid direct contact with skin and eyes. Avoid inhalation of vapors.[7] In case of accidental contact, flush the affected area with copious amounts of water and seek medical attention.[8][9]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Recommended storage temperature is 4 °C. Keep away from incompatible materials such as strong oxidizing agents.[6]

References

• Spectroscopic Data. (n.d.). McGill University. Retrieved from [Link]

• FooDB: Tetrahydro-6-methyl-2H-pyran-2-one. (n.d.). FooDB. Retrieved from [Link]

• 2-(Bromomethyl)tetrahydro-2H-pyran. (n.d.). PubChem. Retrieved from [Link]

• (S)-Tetrahydro-2H-pyran-3-OL. (n.d.). PubChem. Retrieved from [Link]

• Reznikov, A. N., et al. (2020). Convenient access to pyrrolidin-3-ylphosphonic acids and tetrahydro-2H-pyran-3-ylphosphonates with multiple contiguous stereocenters from nonracemic adducts of a Ni(II)-catalyzed Michael reaction. Beilstein Journal of Organic Chemistry, 16, 2073–2079. Retrieved from [Link]

• Synthesis of Fused Pyran and Tetracyclic Pyran Rings. (2021). SSRN. Retrieved from [Link]

• Posner, G. H., Afarinkia, K., & Dai, H. (n.d.). AN IMPROVED PREPARATION OF 3-BROMO-2H-PYRAN-2-ONE. Organic Syntheses. Retrieved from [Link]

• 2H-Pyran, tetrahydro-2-methyl- (CAS 10141-72-7) Chemical Properties. (n.d.). Cheméo. Retrieved from [Link]

• Synthesis of (b) 3,3-Dimethyltetrahydro-2H-pyran-2-one. (n.d.). PrepChem.com. Retrieved from [Link]

• Pyran is a heterocyclic group containing oxygen that possesses a variety of pharmacological effects. (n.d.). ResearchGate. Retrieved from [Link]

• Introducing bromine to the molecular structure as a strategy for drug design. (2024). Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• Flexible and biomimetic analogs of triple uptake inhibitor... (n.d.). PMC. Retrieved from [Link]

• Research status and application progress of small molecule drug screening technology. (n.d.). Frontiers in Chinese Medicine. Retrieved from [Link]

• Assessment statement (CA09704): 2H-Pyran, tetrahydro-3-(phenylmethyl)-. (2023, September 19). Australian Industrial Chemicals Introduction Scheme (AICIS). Retrieved from [Link]

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• 3. Flexible and biomimetic analogs of triple uptake inhibitor 4-((((3S,6S)-6-benzhydryltetrahydro-2H-pyran-3-yl)amino)methyl)phenol : Synthesis, biological characterization, and development of a pharmacophore model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Introducing bromine to the molecular structure as a strategy for drug design | Journal of Medical Science [jms.ump.edu.pl]
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Technical Guide: Synthesis of Enantiopure (S)-3-(Bromomethyl)tetrahydro-2H-pyran

Executive Summary

Target Molecule: (S)-3-(Bromomethyl)tetrahydro-2H-pyran CAS (Racemic): 116131-44-3 (Bromide), 14774-36-8 (Alcohol precursor) Primary Application: Chiral building block for drug discovery (e.g., scaffold for ion channel modulators, peptidomimetics).

This guide details a scalable, chemo-enzymatic route to (S)-3-(Bromomethyl)tetrahydro-2H-pyran . Unlike purely chemical asymmetric synthesis, which often requires expensive chiral auxiliaries or transition metals, this protocol leverages biocatalytic kinetic resolution (EKR) . This approach offers superior enantiomeric excess (>98% ee) and operational simplicity, making it the preferred method for kilogram-scale production in pharmaceutical settings.

Retrosynthetic Analysis & Strategy

The synthesis hinges on the preservation of the C3 stereocenter. The most robust disconnection is the transformation of the primary alcohol to the bromide. Since the bromination occurs at the exocyclic methyl group, the stereocenter at C3 remains untouched, provided the reaction conditions prevent racemization (e.g., via elimination-addition pathways).

Strategic Workflow:

• Precursor Assembly: Preparation of racemic (tetrahydro-2H-pyran-3-yl)methanol.

• Chiral Resolution: Lipase-catalyzed kinetic resolution to isolate the (S)-alcohol .

• Functionalization: Appel bromination to yield the target (S)-bromide .

Caption: Retrosynthetic logic relying on late-stage bromination of a resolved chiral alcohol.

Phase 1: Synthesis of Racemic Precursor

Note: If (±)-(tetrahydro-2H-pyran-3-yl)methanol is purchased directly, skip to Phase 2.

Objective: Quantitative reduction of tetrahydro-2H-pyran-3-carbaldehyde.

Protocol

• Setup: Charge a 2L reactor with tetrahydro-2H-pyran-3-carbaldehyde (1.0 equiv) and MeOH (10 vol). Cool to 0°C.

• Reduction: Portion-wise add NaBH4 (0.6 equiv) over 30 minutes. The exotherm must be controlled to keep T < 10°C.

• Workup: Quench with saturated NH4Cl solution. Extract with DCM (3x).[1] Dry organic phase over Na2SO4 and concentrate.

• Yield: Expect >95% yield of a colorless oil.

Phase 2: Enzymatic Kinetic Resolution (The Core)

This is the stereodefining step. Lipases distinguish between enantiomers based on the spatial fit of the substrate in the active site. For 3-substituted tetrahydropyrans, Pseudomonas cepacia lipase (Lipase PS) is historically the most selective biocatalyst for primary alcohols with β-chiral centers.

Mechanism: The lipase selectively acetylates the (R)-enantiomer (fast reacting), leaving the desired (S)-alcohol unreacted (slow reacting).

Reagents & Materials

Component	Role	Specification
(±)-Alcohol	Substrate	>98% purity
Vinyl Acetate	Acyl Donor	5.0 equiv
Lipase PS-IM	Biocatalyst	Immobilized on diatomite
MTBE	Solvent	Anhydrous (<0.05% water)

Step-by-Step Protocol

• Preparation: Dissolve (±)-(tetrahydro-2H-pyran-3-yl)methanol (100 g, 0.86 mol) in MTBE (1.0 L).

• Acyl Donor: Add Vinyl Acetate (400 mL, ~5 equiv). The excess drives the equilibrium irreversibly via tautomerization of the vinyl alcohol byproduct.

• Initiation: Add Lipase PS-IM (10 wt% relative to substrate, 10 g).

• Incubation: Stir at 25–30°C at 200 rpm. Monitor conversion by GC.

  • Critical Checkpoint: Stop the reaction at 50–52% conversion . Going beyond 50% ensures high ee for the remaining substrate (S-alcohol) at the cost of slight yield loss.

• Filtration: Filter off the enzyme (can be recycled 2-3 times).

• Separation: Concentrate the filtrate. The residue contains (S)-alcohol and (R)-acetate.[2]

• Purification: Separate via Column Chromatography (Silica gel, Hexane/EtOAc gradient). The (R)-acetate elutes first (non-polar), followed by the (S)-alcohol .

Data Specification:

• Target: (S)-(Tetrahydro-2H-pyran-3-yl)methanol

• Yield: ~40–45% (Theoretical max 50%)

• ee: >98% (Determined by Chiral GC)[2]

Caption: Workflow for the lipase-catalyzed kinetic resolution of the racemic alcohol.

Phase 3: Appel Bromination

The conversion of the (S)-alcohol to the (S)-bromide is best achieved using the Appel reaction . This method is neutral and avoids the strong acidic conditions of HBr, which could potentially open the tetrahydropyran ring.

Stereochemical Note: The reaction occurs at the primary carbon (exocyclic). The C3 chiral center is not involved in the SN2 transition state; therefore, the configuration is strictly retained.

Reagents

• Substrate: (S)-(Tetrahydro-2H-pyran-3-yl)methanol

• Reagent A: Carbon Tetrabromide (CBr4) - 1.2 equiv

• Reagent B: Triphenylphosphine (PPh3) - 1.2 equiv

• Solvent: Dichloromethane (DCM) - Anhydrous

Protocol

• Dissolution: Dissolve (S)-alcohol (10 g, 86 mmol) and CBr4 (34.2 g, 103 mmol) in dry DCM (150 mL). Cool to 0°C .

• Addition: Add PPh3 (27.0 g, 103 mmol) portion-wise over 20 minutes.

  • Observation: The solution will turn slightly yellow. Maintain T < 5°C to prevent side reactions.

• Reaction: Warm to room temperature and stir for 2–3 hours. Monitor by TLC (Hexane/EtOAc 4:1). The polar alcohol spot should disappear.

• Quench: Add Hexane (150 mL) to precipitate Triphenylphosphine oxide (Ph3P=O).

• Filtration: Filter the white solid through a pad of Celite/Silica.

• Purification: Concentrate the filtrate and purify via flash chromatography (100% Hexane to 5% EtOAc/Hexane).

  • Note: The bromide is relatively volatile; avoid prolonged high-vacuum exposure.

Final Product Data:

• Appearance: Colorless liquid.[3]

• Yield: 85–90%.

• Purity: >98% (GC).

Quality Control & Analytics

To validate the "Trustworthiness" of the synthesis, the following analytical methods must be established.

Chiral GC Method (for Alcohol Precursor)

• Column: Cyclodex-B or equivalent (Beta-cyclodextrin phase).

• Conditions: Isocratic 110°C, He carrier gas.

• Retention Times:

  • (R)-Alcohol: ~12.5 min

  • (S)-Alcohol: ~13.2 min (Confirm with racemic standard).

NMR Validation (Target Bromide)

• 1H NMR (400 MHz, CDCl3): δ 3.8–3.9 (m, 2H, CH 2-O ring), 3.3–3.4 (m, 2H, CH 2-Br), 3.0 (m, 1H, CH -CH2Br), 1.5–1.9 (m, 4H, Ring protons).

• Interpretation: The doublet/multiplet for the CH2-Br usually appears around 3.3 ppm. Integration must match the ring protons.

Safety & Handling

• CBr4: Hepatotoxic. Handle in a fume hood.

• Vinyl Acetate: Flammable and potential carcinogen.

• Tetrahydropyrans: Generally stable, but avoid strong acids which can cleave the ether linkage.

References

• Lipase Selectivity (General): Ghanem, A. (2007). Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched compounds. Tetrahedron, 63(8), 1721-1754.

• Appel Reaction Methodology: Appel, R. (1975). Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage. Angewandte Chemie International Edition, 14(12), 801-811.

• Kinetic Resolution of Primary Alcohols: Kamal, A., et al. (2008). Lipase-mediated resolution of chiral primary alcohols. Tetrahedron: Asymmetry, 19(15), 1834-1840.

• Precursor Synthesis (Reduction): Brown, H. C., & Krishnamurthy, S. (1979). Forty years of hydride reductions. Tetrahedron, 35(5), 567-607.

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• 2. mdpi.com [mdpi.com]
• 3. Tetrahydropyran - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Storage and Stability of (S)-3-(Bromomethyl)tetrahydro-2H-pyran

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-(Bromomethyl)tetrahydro-2H-pyran is a key chiral building block in organic synthesis, frequently utilized in the development of novel pharmaceutical agents and other complex molecules. Its stereodefined tetrahydropyran ring and reactive bromomethyl group make it a versatile intermediate. However, the inherent reactivity of this functional group also necessitates a thorough understanding of its stability profile to ensure the integrity of starting materials, intermediates, and final products. This guide provides a comprehensive overview of the recommended storage conditions, potential degradation pathways, and methodologies for assessing the stability of (S)-3-(Bromomethyl)tetrahydro-2H-pyran.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of (S)-3-(Bromomethyl)tetrahydro-2H-pyran is essential for its proper handling and storage.

Property	Value
Molecular Formula	C₆H₁₁BrO
Molecular Weight	179.05 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	205 °C at 760 mmHg
Storage Temperature	4°C

Recommended Storage and Handling

To maintain the purity and stability of (S)-3-(Bromomethyl)tetrahydro-2H-pyran, the following storage and handling procedures are recommended:

• Temperature: The compound should be stored in a refrigerator at 4°C for long-term storage.[1][2] Short-term storage at room temperature is generally acceptable for shipping purposes.

• Atmosphere: To prevent potential degradation due to atmospheric moisture and oxygen, it is best practice to store the compound under an inert atmosphere, such as nitrogen or argon.

• Container: Use a tightly sealed, amber glass vial or bottle to protect the compound from light and moisture.

• Handling: Handle the compound in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid contact with skin and eyes.

Potential Degradation Pathways

(S)-3-(Bromomethyl)tetrahydro-2H-pyran is susceptible to degradation through several pathways, primarily involving the alkyl bromide and ether functionalities. Understanding these pathways is crucial for designing stability studies and for identifying potential impurities.

Hydrolytic Degradation

The carbon-bromine bond is susceptible to nucleophilic attack by water, leading to hydrolysis. This reaction is often the primary degradation pathway in the presence of moisture.

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the ether oxygen can be protonated, making the tetrahydropyran ring susceptible to cleavage.[3] However, the more likely primary degradation pathway is the SN1 or SN2 hydrolysis of the bromomethyl group to the corresponding alcohol, (S)-(tetrahydro-2H-pyran-3-yl)methanol.

• Base-Catalyzed Hydrolysis: In alkaline conditions, the primary alkyl bromide can undergo SN2 displacement with hydroxide ions to form the same primary alcohol. Strong basic conditions could also potentially lead to elimination reactions, though this is less likely for a primary bromide.

Caption: Primary hydrolytic degradation pathway.

Oxidative Degradation

Oxidative conditions, particularly in the presence of strong oxidizing agents or radical initiators, can lead to the degradation of (S)-3-(Bromomethyl)tetrahydro-2H-pyran.

• Reaction with Peroxides: Hydrogen peroxide or other peroxides can promote the oxidation of the molecule.[1][4][5] This can involve radical abstraction of the hydrogen atoms on the carbon bearing the bromine, leading to the formation of aldehydes or carboxylic acids. The ether linkage is also susceptible to oxidative cleavage.

• Potential Products: Likely oxidative degradation products include (S)-tetrahydro-2H-pyran-3-carbaldehyde and (S)-tetrahydro-2H-pyran-3-carboxylic acid.

Caption: Potential oxidative degradation pathway.

Photolytic Degradation

Exposure to ultraviolet (UV) or visible light can induce photodegradation, particularly of the carbon-bromine bond.[6]

• Homolytic Cleavage: UV radiation can cause homolytic cleavage of the C-Br bond, generating a bromine radical and a tetrahydropyranylmethyl radical. These highly reactive radicals can then participate in a variety of secondary reactions, such as dimerization, reaction with solvents, or abstraction of hydrogen atoms to form 3-methyltetrahydro-2H-pyran.

• ICH Guidelines: Photostability testing should be conducted according to ICH Q1B guidelines, which specify exposure to a combination of UV and visible light.[7][8][9][10][11]

Thermal Degradation

While generally stable at recommended storage temperatures, elevated temperatures can induce thermal decomposition.

• Decomposition Products: At high temperatures, the tetrahydropyran ring can undergo cleavage.[12][13] Additionally, thermal stress can promote the elimination of HBr to form an exocyclic double bond, yielding 3-methylenetetrahydro-2H-pyran.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and to develop a stability-indicating analytical method.[14][15][16][17] The following is a general protocol that can be adapted for (S)-3-(Bromomethyl)tetrahydro-2H-pyran.

Caption: General workflow for a forced degradation study.

1. Preparation of Stock Solution:

• Prepare a stock solution of (S)-3-(Bromomethyl)tetrahydro-2H-pyran at a concentration of 1 mg/mL in a suitable solvent, such as acetonitrile or a mixture of acetonitrile and water.

2. Stress Conditions:

• Acid Hydrolysis: Treat the stock solution with 0.1 M HCl at 60°C.

• Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at room temperature.

• Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature.

• Thermal Degradation: Expose a solid sample and the stock solution to 80°C.

• Photolytic Degradation: Expose a solid sample and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[7][8][9][10][11] A control sample should be protected from light.

3. Sampling and Analysis:

• Withdraw samples at appropriate time intervals (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples by a validated stability-indicating analytical method, such as HPLC or GC-MS.

4. Data Interpretation:

• Calculate the percentage of degradation of the parent compound.

• Determine the retention times and peak areas of any degradation products.

• Attempt to identify the structure of major degradation products using techniques like LC-MS/MS and NMR.

Analytical Methodologies for Stability Assessment

A robust analytical method is critical for accurately assessing the stability of (S)-3-(Bromomethyl)tetrahydro-2H-pyran and for quantifying any degradation products.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for stability studies.

• Column: A C18 reversed-phase column is a good starting point for method development.

• Mobile Phase: A gradient elution with a mixture of water (with a modifier like 0.1% formic acid or trifluoroacetic acid) and acetonitrile or methanol is typically effective.

• Detection: UV detection at a wavelength where the parent compound and potential degradation products have absorbance (e.g., around 210 nm) is common. For greater sensitivity and structural information, a mass spectrometer (LC-MS) can be used as the detector.[18][19][20][21]

Illustrative HPLC Method Parameters:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 210 nm

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[22]

• Derivatization: For compounds with polar functional groups (like the potential alcohol degradation product), derivatization (e.g., silylation) may be necessary to improve volatility and chromatographic performance.[23][24][25]

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms or DB-17ms) is often suitable.

• Carrier Gas: Helium or hydrogen is typically used as the carrier gas.

• Detection: Mass spectrometry provides both quantitative data and structural information for peak identification.

Summary of Stability Profile and Recommendations

Stress Condition	Potential Degradation Products	Recommended Mitigation
Moisture	(S)-(Tetrahydro-2H-pyran-3-yl)methanol	Store in a dry, tightly sealed container. Handle under an inert atmosphere.
Oxidizing Agents	(S)-Tetrahydro-2H-pyran-3-carbaldehyde, (S)-Tetrahydro-2H-pyran-3-carboxylic acid	Avoid contact with strong oxidizing agents.
Light	Radical-derived products (e.g., 3-methyltetrahydro-2H-pyran)	Store in an amber, light-resistant container.
Elevated Temperature	3-Methylenetetrahydro-2H-pyran, ring-cleavage products	Store at the recommended temperature of 4°C.

Conclusion

(S)-3-(Bromomethyl)tetrahydro-2H-pyran is a valuable synthetic intermediate whose stability is critical for its successful application. By adhering to the recommended storage and handling conditions, and by understanding its potential degradation pathways, researchers can ensure the quality and integrity of this important chiral building block. The implementation of robust stability-indicating analytical methods, guided by forced degradation studies, is paramount for the development of safe and effective pharmaceutical products.

References

• ICH. (1996). Q1B Photostability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
• Q-Lab. (n.d.). Understanding ICH Photostability Testing.
• European Medicines Agency. (1998). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline.
• Gómez, M. J., et al. (2007).
• European Medicines Agency. (1998). Q1B Photostability Testing of New Active Substances and Medicinal Products.
• Caron Scientific. (n.d.). RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER.
• Al-Kaysi, H. N., & Al-Shama, F. T. (1990).
• Gómez, M. J., et al. (2006).
• Gómez, M. J., et al. (2025). HPLC-UV-EC determination of brominated organic compounds in water.
• Seebacher, W., et al. (2019).
• Burlinson, N. E., et al. (2025). Chemical degradation of 2,2-bis(bromomethyl)propan-1,3-diol (DBNPG) in alkaline conditions.
• Google Patents. (n.d.).
• Goldfarb, I. J., & McGuchan, R. (1968). Thermal Degradation of Polyesters: Part 1.
• ChemScene. (n.d.). 116131-44-3 | 3-(Bromomethyl)tetrahydro-2H-pyran.
• Kilp, T., & Guillet, J. E. (n.d.). The mechanism of photodegradation of alkyl halides and poly(vinylchloride). Part I. Alkyl aryl ketone-sensitized photolysis of t-butyl chloride. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• Goldfarb, I. J., & McGuchan, R. (1968). Thermal Degradation of Polyesters: Part 1.
• Ezra, S., et al. (2010). Chemical degradation of 2,2-bis(bromomethyl)propan-1,3-diol (DBNPG) in alkaline conditions. Semantic Scholar.
• Pharmaguideline. (n.d.).
• Wikipedia. (n.d.). Ether cleavage.
• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• Pharmaceutical Technology. (2016).
• ResolveMass Laboratories. (2025).
• Chemistry LibreTexts. (2023). EXPLAINING THE "PEROXIDE EFFECT" IN THE REACTION BETWEEN HYDROGEN BROMIDE AND ALKENES.
• Benchchem. (n.d.).
• Indian Chemical Society. (n.d.). Thermal behavior and decomposition mechanism of a series of crown ether based lanthanide(III)
• von Gunten, U., & Oliveras, Y. (n.d.).
• Google Patents. (n.d.).
• Agius, R. (2010).
• Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry.
• Yeh, M. K., & Don, M. J. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review.
• Cannabis Science and Technology. (2020). A Brief Review of Derivatization Chemistries for the Analysis of Cannabinoids Using GC–MS.
• Seshadri, R. K., et al. (n.d.).
• MilliporeSigma. (n.d.).
• MDPI. (2021).
• Dastidar, R. G., et al. (n.d.). Catalytic production of tetrahydropyran (THP): a biomass-derived, economically competitive solvent with demonstrated use in plastic dissolution. Green Chemistry (RSC Publishing).

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• 6. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
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• 8. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]
• 9. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. ema.europa.eu [ema.europa.eu]
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Protocols & Analytical Methods

Application Notes &amp; Protocols: The Strategic Application of (S)-3-(Bromomethyl)tetrahydro-2H-pyran in the Synthesis of Chiral Pharmaceutical Intermediates

Abstract

(S)-3-(Bromomethyl)tetrahydro-2H-pyran is a valuable chiral building block in modern medicinal chemistry. Its pre-defined stereochemistry and the reactive bromomethyl group make it an ideal reagent for introducing the (S)-tetrahydropyran-3-ylmethyl moiety into complex molecules. This saturated heterocyclic motif is a key structural feature in several advanced pharmaceutical agents, prized for its ability to modulate physicochemical properties such as solubility and metabolic stability. This document provides a detailed guide for researchers and drug development professionals on the application of this intermediate, focusing on its use in the synthesis of key pharmaceutical classes, particularly CCR5 antagonists. We will explore the underlying reaction mechanisms, provide detailed experimental protocols, and discuss critical safety considerations.

Introduction: The Role of the Tetrahydropyran (THP) Moiety in Drug Design

The tetrahydropyran (THP) ring is a privileged scaffold in pharmaceutical sciences. As a saturated oxygen-containing heterocycle, it serves as a versatile structural element that can act as a bioisostere for more metabolically labile groups. Its incorporation into a drug candidate can lead to improved pharmacokinetic profiles. (S)-3-(Bromomethyl)tetrahydro-2H-pyran provides a direct route to install this valuable fragment with stereochemical control, a critical consideration in the development of modern enantiomerically pure drugs.

Key Properties of (S)-3-(Bromomethyl)tetrahydro-2H-pyran:

• Molecular Formula: C₆H₁₁BrO[1]

• Molecular Weight: 179.05 g/mol [1][2]

• Appearance: Liquid[3]

• Functionality: Chiral alkylating agent, primarily for introducing the (tetrahydro-2H-pyran-3-yl)methyl group via nucleophilic substitution.[2]

The primary utility of this reagent stems from the reactivity of the C-Br bond, which serves as an excellent electrophilic site for nucleophilic attack, while the chiral center on the THP ring is maintained.

Core Application: Synthesis of CCR5 Antagonist Scaffolds

A prominent application for chiral building blocks like (S)-3-(Bromomethyl)tetrahydro-2H-pyran is in the synthesis of HIV-1 entry inhibitors. Specifically, drugs that target the C-C chemokine receptor type 5 (CCR5), a co-receptor essential for the entry of R5-tropic HIV-1 strains into host cells.[4][5] Two notable examples of CCR5 antagonists are Maraviroc and Vicriviroc, both of which feature complex structures where a substituted, saturated heterocycle plays a crucial role.

While published synthetic routes for these specific drugs may start from different precursors, (S)-3-(Bromomethyl)tetrahydro-2H-pyran represents a highly logical and efficient starting material for constructing analogous structures or for process development of related new chemical entities (NCEs). The core transformation is the alkylation of a nitrogen-containing nucleophile, typically a secondary amine, which is a cornerstone of many pharmaceutical syntheses.

General Mechanism: Sₙ2 Alkylation

The primary reaction pathway for (S)-3-(Bromomethyl)tetrahydro-2H-pyran is a bimolecular nucleophilic substitution (Sₙ2) reaction. The nucleophile (e.g., an amine, phenoxide, or thiolate) attacks the electrophilic carbon atom of the bromomethyl group, displacing the bromide ion, which is an excellent leaving group.

Key Mechanistic Features:

• Stereochemistry: The reaction occurs at a primary carbon, which is ideal for the Sₙ2 mechanism. The stereocenter at C3 of the pyran ring is not directly involved in the reaction and its configuration is retained.

• Kinetics: The reaction rate is dependent on the concentration of both the substrate and the nucleophile.

• Solvent Effects: Polar aprotic solvents such as acetonitrile (ACN), dimethylformamide (DMF), or tetrahydrofuran (THF) are preferred as they can solvate the cation of the base without deactivating the nucleophile.[4]

Caption: General Sₙ2 mechanism for the alkylation reaction.

Protocol: N-Alkylation for Pharmaceutical Intermediate Synthesis

This protocol details a general procedure for the N-alkylation of a secondary amine with (S)-3-(Bromomethyl)tetrahydro-2H-pyran. This is a foundational step for synthesizing intermediates for drugs like Maraviroc and Vicriviroc, which contain N-substituted piperidine or piperazine moieties.[4][5][6]

Materials:

• (S)-3-(Bromomethyl)tetrahydro-2H-pyran (1.0 eq)

• Secondary amine substrate (e.g., 4-methylpiperidine derivative) (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (2.0-3.0 eq)

• Anhydrous Acetonitrile (ACN) or Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the secondary amine substrate (1.1 eq) and anhydrous solvent (e.g., ACN, 10 mL per mmol of the limiting reagent).

• Base Addition: Add the base (e.g., K₂CO₃, 2.5 eq). Stir the suspension vigorously for 10-15 minutes at room temperature. The choice of a non-nucleophilic base is critical to prevent side reactions.

• Substrate Addition: Add (S)-3-(Bromomethyl)tetrahydro-2H-pyran (1.0 eq) dropwise to the stirred suspension.

• Reaction Monitoring: Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C). Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent is consumed (typically 4-12 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic salts and wash the filter cake with a small amount of the reaction solvent or EtOAc.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Partition the residue between EtOAc and water or saturated NaHCO₃ solution.

  • Separate the organic layer, and wash it sequentially with water and brine.

• Purification:

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-alkylated product.

Caption: Experimental workflow for N-alkylation protocol.

Data Presentation: Typical Reaction Parameters

The following table summarizes typical conditions for the Sₙ2 alkylation using (S)-3-(Bromomethyl)tetrahydro-2H-pyran. Actual conditions should be optimized for each specific substrate.

Parameter	Typical Conditions	Rationale / Causality
Nucleophile	Secondary Amines, Phenols, Thiophenols	Stronger nucleophiles lead to faster reaction rates. Steric hindrance can significantly slow the reaction.
Base	K₂CO₃, Cs₂CO₃, DIPEA, NaH (for alcohols/phenols)	The base deprotonates the nucleophile (if needed) and neutralizes the HBr byproduct. Must be non-nucleophilic.
Solvent	ACN, DMF, THF, Dichloromethane (DCM)[4]	Polar aprotic solvents are ideal as they facilitate the Sₙ2 mechanism without solvating the nucleophile.
Temperature	25 °C to 80 °C	Heating is often required to drive the reaction to completion in a reasonable timeframe.
Reaction Time	2 - 24 hours	Dependent on substrate reactivity, temperature, and concentration. Monitored by TLC or LC-MS.
Typical Yields	60 - 95%	Yields are highly substrate-dependent and contingent on effective purification.

Safety and Handling

(S)-3-(Bromomethyl)tetrahydro-2H-pyran is a reactive alkylating agent and should be handled with appropriate care.

• General Handling: Handle in a well-ventilated fume hood. Avoid contact with skin, eyes, and clothing.[7][8] Avoid inhalation of vapor or mist.[8]

• Personal Protective Equipment (PPE): Wear safety glasses with side shields (or goggles), chemical-resistant gloves (e.g., nitrile), and a lab coat.[7][9]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7][8] Recommended storage temperature is 2-8°C.[2]

• Incompatibilities: Incompatible with strong oxidizing agents.[7]

• First Aid Measures:

  • Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical attention.[7][8]

  • Skin Contact: Wash off immediately with plenty of soap and water while removing contaminated clothing.[7][8]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[9]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[10]

Conclusion

(S)-3-(Bromomethyl)tetrahydro-2H-pyran is a potent and versatile chiral intermediate for pharmaceutical synthesis. Its ability to cleanly introduce the stereochemically defined THP-methyl moiety via robust Sₙ2 reactions makes it a valuable tool for medicinal chemists. The protocols and guidelines presented here demonstrate its utility in constructing core scaffolds relevant to important therapeutic areas, such as antiviral drug discovery. Adherence to the described methodologies and safety precautions will enable researchers to effectively and safely leverage this building block in their drug development programs.

References

• Fisher Scientific. (2025). Safety Data Sheet for Tetrahydro-2H-pyran-2-ol, cyclized form of 5-Hydroxypentanal.
• Combi-Blocks, Inc. (2025). Safety Data Sheet for 2-(2-Bromoethoxy)tetrahydro-2H-pyran.

• White, J. D., et al. (2015). An expedient synthesis of maraviroc (UK-427,857) via C–H functionalization. Tetrahedron Letters, 56(23), 3620-3623. Available at: [Link]

• BenchChem. (2025). Mechanism of action of (2S)-3-(bromomethyl)but-3-en-2-ol in specific reactions.

• FooDB. (n.d.). Safety data for Tetrahydro-6-methyl-2H-pyran-2-one. Retrieved from [Link]

• Semantic Scholar. (n.d.). Table 3 from An expedient synthesis of maraviroc (UK-427857) via C-H functionalization. Retrieved from [Link]

• PubMed. (2015). An expedient synthesis of maraviroc (UK-427,857) via C-H functionalization. Retrieved from [Link]

• Martins, I. C., et al. (2021). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Molecules, 26(9), 2465. Available at: [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Tetrahydro-2H-pyran-2-ol. Retrieved from [Link]

• Jaytick-01. (n.d.). Pharma-Intermediates. Retrieved from [Link]

• MySkinRecipes. (n.d.). 3-(Bromomethyl)tetrahydro-2H-pyran. Retrieved from [Link]

• Organic Syntheses. (n.d.). AN IMPROVED PREPARATION OF 3-BROMO-2H-PYRAN-2-ONE. Retrieved from [Link]

• Strizki, J. M., et al. (2005). Discovery and Characterization of Vicriviroc (SCH 417690), a CCR5 Antagonist with Potent Activity against Human Immunodeficiency Virus Type 1. Antimicrobial Agents and Chemotherapy, 49(12), 4911–4919. Available at: [Link]

Sources

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• 2. 3-(Bromomethyl)tetrahydro-2H-pyran [myskinrecipes.com]
• 3. 3-(Bromomethyl)tetrahydro-2H-pyran | 116131-44-3 [sigmaaldrich.com]
• 4. An expedient synthesis of maraviroc (UK-427,857) via C–H functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery and Characterization of Vicriviroc (SCH 417690), a CCR5 Antagonist with Potent Activity against Human Immunodeficiency Virus Type 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jelsciences.com [jelsciences.com]
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• 10. foodb.ca [foodb.ca]

Application Note: (S)-3-(Bromomethyl)tetrahydro-2H-pyran in Asymmetric Synthesis

Part 1: Executive Summary & Strategic Value

The Chiral Non-Aromatic Scaffold (S)-3-(Bromomethyl)tetrahydro-2H-pyran represents a critical class of "chiral building blocks" used to introduce sp3-rich complexity into drug candidates. Unlike flat aromatic rings, the tetrahydropyran (THP) core offers specific vectoral orientation of substituents, improving solubility and metabolic stability (decreasing lipophilicity compared to cyclohexane analogs).

This specific isomer provides a pre-installed stereocenter at the C3 position. Its primary utility lies in nucleophilic substitution reactions , where the bromomethyl group acts as a versatile electrophile for C-O, C-N, and C-C bond formation. It is a key intermediate in the synthesis of Triple Uptake Inhibitors (TUIs) for depression (e.g., D-161 analogs) and various kinase inhibitors where the THP ring mimics ribose or other metabolic substrates.

Key Chemical Properties

Property	Data	Relevance
CAS Number	116131-44-3	Unique Identifier
Molecular Weight	179.05 g/mol	Fragment-based drug design compliant
Stereochemistry	(S)-Enantiomer	Pre-defined 3D vector
Reactive Handle	Primary Alkyl Bromide	Excellent substrate for SN2 reactions
Boiling Point	~205°C (760 mmHg)	High boiling point; stable in refluxing solvents
Storage	2-8°C, Inert Atmosphere	Prevents hydrolysis or slow elimination

Part 2: Core Application Protocols

C-O Bond Formation: Synthesis of Ether-Linked Pharmacophores

Context: Commonly used to attach the THP ring to phenolic cores of kinase inhibitors or GPCR modulators.

The Challenge: The primary risk in alkylating secondary alkyl bromides is elimination (E2) to form the exocyclic alkene (3-methylenetetrahydro-2H-pyran), especially with strong bases. However, (S)-3-(bromomethyl)tetrahydro-2H-pyran is a primary bromide with a beta-branch. While less prone to elimination than secondary bromides, steric bulk at the beta-position can retard SN2 rates, requiring optimized conditions.

Protocol: Williamson Ether Synthesis with Phenols

Reagents:

• (S)-3-(Bromomethyl)tetrahydro-2H-pyran (1.0 equiv)

• Phenol Derivative (1.0 - 1.1 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 - 3.0 equiv)

• Potassium Iodide (KI) (0.1 - 0.5 equiv) - Catalyst

• Solvent: DMF (anhydrous) or Acetonitrile (ACN)

Step-by-Step Methodology:

• Activation: In a flame-dried reaction vessel under N₂, dissolve the Phenol (1.0 equiv) in anhydrous DMF (0.2 M concentration).

• Deprotonation: Add K₂CO₃ (2.5 equiv). Stir at room temperature for 30 minutes to ensure formation of the phenoxide.

  • Scientist Note: Use finely ground K₂CO₃ to maximize surface area.

• Addition: Add (S)-3-(Bromomethyl)tetrahydro-2H-pyran (1.0 equiv) and KI (0.2 equiv).

  • Mechanism:[1] KI converts the alkyl bromide to the more reactive alkyl iodide in situ (Finkelstein reaction), significantly accelerating the SN2 rate without increasing the temperature to levels that favor elimination.

• Reaction: Heat the mixture to 60-70°C . Monitor by LC-MS.

  • Typical Time: 4–12 hours.

  • Checkpoint: If elimination byproduct (olefin) is observed >5%, lower temperature to 50°C and extend time.

• Workup: Dilute with EtOAc, wash with water (x3) and brine (x1) to remove DMF. Dry over Na₂SO₄.

C-N Bond Formation: Synthesis of CNS-Active Amines

Context: Synthesis of neurotransmitter reuptake inhibitors where the basic amine is critical for transporter binding.

Protocol: N-Alkylation of Secondary Amines

Reagents:

• Secondary Amine (e.g., N-benzylmethylamine) (1.0 equiv)

• (S)-3-(Bromomethyl)tetrahydro-2H-pyran (1.1 equiv)

• Base: Diisopropylethylamine (DIPEA) (2.0 equiv) or Cs₂CO₃ (1.5 equiv)

• Solvent: Acetonitrile (ACN)

Step-by-Step Methodology:

• Dissolution: Dissolve the secondary amine in ACN (0.1 M).

• Base Addition: Add DIPEA (2.0 equiv).

• Alkylation: Add the bromide (1.1 equiv).

• Reflux: Heat to reflux (approx. 80°C).

  • Why ACN? Acetonitrile is polar aprotic but has a lower boiling point than DMF, making workup easier, and it supports the polar transition state of the amine alkylation.

• Purification: Evaporate solvent. The residue is often an oil. Purify via Flash Column Chromatography (DCM/MeOH gradient).

Part 3: Visualization & Mechanism

The following diagram illustrates the competing pathways and the strategic choice of reagents to favor the desired substitution (SN2) over elimination (E2).

Figure 1: Mechanistic divergence between Nucleophilic Substitution (SN2) and Elimination (E2). The protocol prioritizes the Green pathway via temperature control and Finkelstein catalysis.

Part 4: Case Study - Triple Uptake Inhibitor Analog

Reference: Based on methodologies described in EP3228617A1 and J. Med. Chem. studies on D-161.

Objective: Synthesis of a 5-((aryloxy)methyl)-2-substituted-tetrahydro-2H-pyran intermediate.

Experimental Data Summary:

Parameter	Value	Notes
Scale	5.00 g (27.9 mmol)	Industrial pilot scale
Solvent	DMF (50 mL)	Concentration ~0.5 M
Base	K₂CO₃ (2.0 equiv)	Granular, anhydrous
Nucleophile	4-Ethoxy-2,3-difluorophenol	Kinase/Transporter pharmacophore
Temperature	70°C	Optimized for conversion
Yield	88%	Isolated yield after chromatography
Purity (GC)	>98%	No racemization of C3 detected

Protocol Validation: The reaction demonstrated that the C3 stereocenter is configurationally stable under these basic conditions. The primary bromide allows for clean displacement without affecting the ring stereochemistry. The use of toluene extraction during workup (as cited in the patent) is superior to ether/DCM for removing non-polar impurities while leaving polar byproducts in the aqueous DMF layer.

Part 5: Troubleshooting & Quality Control

Self-Validating System:

• TLC Monitoring: The bromide starting material is non-polar. The product (ether/amine) will typically be more polar (amine) or have distinct UV activity (ether with aromatic group).

  • Stain: Use KMnO₄ or Iodine (bromide is not UV active; product is).

• H-NMR Check:

  • Starting Material: The -CH₂Br protons appear as a doublet/multiplet around δ 3.3 - 3.5 ppm .

  • Product: Upon substitution with an oxygen nucleophile, these protons shift downfield to δ 3.8 - 4.1 ppm .

  • Elimination Check: Look for olefinic protons at δ 4.8 - 5.2 ppm (exocyclic double bond).

Common Issues:

• Low Yield: Often due to incomplete reaction. Solution: Add 10-20 mol% Tetrabutylammonium iodide (TBAI) or KI to boost the reaction rate.

• Racemization: Rare for this substrate. If observed, check if the starting material contained trace aldehydes (which can undergo oxonia-Cope rearrangement) or if temperatures exceeded 100°C.

Part 6: References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 141917, 2-(Bromomethyl)tetrahydro-2H-pyran. (Note: Isomer analog used for property comparison). Retrieved from [Link]

• Google Patents (2017). EP3228617A1 - Production method for tetrahydro-2h-pyran derivative. (Detailed industrial alkylation protocols). Retrieved from

• Tripathi, A. et al. (2014). Flexible and biomimetic analogs of triple uptake inhibitor.... Bioorganic & Medicinal Chemistry.[2][3] (Context for pyran-based TUIs). Retrieved from [Link]

Sources

• 1. EP3228617A1 - Production method for tetrahydro-2h-pyran derivative - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Triple reuptake inhibitors: Design, synthesis and structure-activity relationship of benzylpiperidine-tetrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Substitutions with (S)-3-(Bromomethyl)tetrahydro-2H-pyran

Welcome to the technical support hub for (S)-3-(Bromomethyl)tetrahydro-2H-pyran. This versatile chiral building block is a key intermediate in the synthesis of complex molecules within the pharmaceutical and materials science sectors. Its primary alkyl bromide structure is primed for nucleophilic substitution, allowing for the introduction of the valuable (tetrahydro-2H-pyran-3-yl)methyl moiety.[1]

This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common challenges encountered during its use. We will move beyond simple procedural lists to explain the chemical reasoning behind optimizing your reaction conditions, ensuring your syntheses are efficient, high-yielding, and reproducible.

Core Principles: Mastering the SN2 Reaction

The key to successfully using (S)-3-(Bromomethyl)tetrahydro-2H-pyran lies in understanding its reactivity. As a primary alkyl halide, its reactions are dominated by the SN2 (Substitution Nucleophilic Bimolecular) mechanism.[2][3][4] This is a single, concerted step where a nucleophile attacks the electrophilic carbon, and the bromide leaving group departs simultaneously.[4]

The alternative SN1 pathway, which involves a carbocation intermediate, is energetically unfavorable for primary halides and is generally not a concern.[3] The primary competitor to the desired SN2 substitution is the E2 (Elimination Bimolecular) reaction, which can be favored under specific conditions. Our goal is to create an environment that maximizes the SN2 pathway while suppressing E2.

Caption: SN2 reaction pathway for (S)-3-(Bromomethyl)tetrahydro-2H-pyran.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental challenges in a question-and-answer format.

Question 1: My reaction yield is low or I'm recovering only starting material. What's going wrong?

This is the most common issue and can stem from several factors related to reaction kinetics.

• Possible Cause A: Poor Nucleophilicity

  • Explanation: The rate of an SN2 reaction is directly proportional to the strength of the nucleophile.[4] Neutral nucleophiles like alcohols or water are generally weak and react slowly.

  • Solution: For weak nucleophiles like alcohols and thiols, convert them to their more potent conjugate bases (alkoxides, thiolates) by adding a suitable base. For amines, ensure the lone pair is available and not protonated by acidic media.

• Possible Cause B: Inappropriate Solvent Choice

  • Explanation: The solvent plays a critical role in stabilizing reactants and transition states. Polar protic solvents (e.g., water, ethanol, methanol) can form a "solvent cage" around the nucleophile through hydrogen bonding, stabilizing it and reducing its reactivity.[4][5][6] This slows down SN2 reactions.

  • Solution: Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile. These solvents solvate the counter-ion of the nucleophile but leave the nucleophile itself "free" and highly reactive, thereby accelerating the SN2 rate.[4][7]

• Possible Cause C: Insufficient Energy

  • Explanation: Like most reactions, SN2 substitutions require a certain activation energy. Room temperature may not be sufficient for moderately reactive nucleophiles.

  • Solution: Gently heat the reaction mixture (e.g., to 40-60 °C). Monitor the reaction closely by TLC or LC-MS, as excessive heat can promote the E2 elimination side reaction.[8]

Caption: A logical workflow for diagnosing and solving low-yield reactions.

Question 2: I'm observing a significant amount of an elimination byproduct. How can I prevent this?

The formation of (S)-3-vinyltetrahydro-2H-pyran is a classic sign of a competing E2 reaction.

• Explanation: Elimination reactions are favored by high temperatures and the presence of strong, sterically hindered bases.[9][10] While our substrate is a primary bromide, which is less prone to elimination than secondary or tertiary halides, the E2 pathway can still compete, especially if the nucleophile is also a strong base.

• Solution:

  • Lower the Temperature: Elimination reactions generally have a higher activation energy than substitution reactions. Running the reaction at a lower temperature will disproportionately slow down the E2 pathway, favoring substitution.[8][11]

  • Re-evaluate Your Base/Nucleophile: If your nucleophile is highly basic (e.g., tert-butoxide), it will inherently promote elimination. If possible, choose a less basic nucleophile. If a base is required only to deprotonate your nucleophile, use a weaker, non-nucleophilic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) instead of strong bases like sodium hydride (NaH) or alkoxides.

Caption: Factors influencing the competition between SN2 and E2 pathways.

Question 3: When reacting with a primary amine, I get a mixture of mono- and di-alkylated products. How do I achieve selective mono-alkylation?

This is a common challenge in N-alkylation reactions.

• Explanation: The initially formed secondary amine product is often more nucleophilic than the starting primary amine, leading to a second substitution reaction to form a tertiary amine.

• Solution:

  • Use a Large Excess of the Amine: By using a large excess of the primary amine (e.g., 5-10 equivalents), you statistically favor the reaction of the alkyl bromide with the more abundant starting material, minimizing the secondary reaction.[2] The unreacted amine can be removed during aqueous workup.

  • Alternative Nitrogen Source: A robust alternative is to use sodium azide (NaN₃) as the nucleophile to form an intermediate alkyl azide. Azide is an excellent nucleophile, and the resulting product is non-basic and will not react further. The azide can then be cleanly reduced to the primary amine using standard conditions (e.g., H₂/Pd-C, or Staudinger reaction).[12] This two-step process often provides much cleaner results and higher yields of the desired mono-aminated product.[13]

Frequently Asked Questions (FAQs)

• What are the ideal storage conditions for (S)-3-(Bromomethyl)tetrahydro-2H-pyran?

  • It should be stored in a dry, sealed container, typically under refrigeration (2-8°C) to minimize potential degradation over time.[1][14]

• Why is my reaction with an alcohol not working without a base?

  • Alcohols are weak nucleophiles. The Williamson Ether Synthesis, a classic SN2 reaction, requires the deprotonation of the alcohol to form a much more nucleophilic alkoxide ion.[15][16] Without a base, the reaction is often too slow to be practical.

• Which bases are recommended for generating alkoxides for ether synthesis?

  • Sodium hydride (NaH) is a strong, non-nucleophilic base that works very effectively. It should be handled with care. Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are milder, safer alternatives that are often sufficient, especially in solvents like DMF.

• Can I run these substitutions in protic solvents like ethanol?

  • While possible, it is not recommended for optimal results. Protic solvents solvate and deactivate the nucleophile, leading to significantly slower reaction rates compared to polar aprotic solvents.[4][6] If solubility is an issue, a mixture of solvents could be explored, but a pure polar aprotic solvent is the preferred starting point.

Optimized Experimental Protocols

The following are generalized, robust starting points for common transformations. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: General Procedure for O-Alkylation (Williamson Ether Synthesis)

Parameter	Recommendation
Nucleophile	Alcohol (1.0 eq)
Electrophile	(S)-3-(Bromomethyl)tetrahydro-2H-pyran (1.1 eq)
Base	Sodium Hydride (60% in mineral oil, 1.2 eq) or K₂CO₃ (2.0 eq)
Solvent	Anhydrous DMF or THF
Temperature	0 °C to 60 °C
Time	2-12 hours

Step-by-Step Methodology:

• To a flame-dried flask under an inert atmosphere (N₂ or Ar), add the alcohol and anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride portion-wise. (Caution: H₂ gas evolution).

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes to ensure complete formation of the alkoxide.

• Add (S)-3-(Bromomethyl)tetrahydro-2H-pyran dropwise.

• Heat the reaction to 40-60 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to 0 °C and cautiously quench with water or saturated NH₄Cl solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for N-Alkylation (Amination)

Parameter	Recommendation
Nucleophile	Primary or Secondary Amine (3.0-5.0 eq)
Electrophile	(S)-3-(Bromomethyl)tetrahydro-2H-pyran (1.0 eq)
Base	K₂CO₃ (2.0 eq) or Triethylamine (2.0 eq)
Solvent	Acetonitrile or DMF
Temperature	Room Temperature to 80 °C
Time	4-24 hours

Step-by-Step Methodology:

• In a round-bottom flask, combine the amine, (S)-3-(Bromomethyl)tetrahydro-2H-pyran, potassium carbonate, and acetonitrile.

• Stir the suspension vigorously at room temperature or heat as necessary. The use of a large excess of a liquid amine can sometimes allow it to serve as both nucleophile and solvent.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable solvent (e.g., dichloromethane) and wash with water to remove excess amine and salts.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Protocol 3: General Procedure for S-Alkylation (Thioether Synthesis)

Parameter	Recommendation
Nucleophile	Thiol (1.0 eq)
Electrophile	(S)-3-(Bromomethyl)tetrahydro-2H-pyran (1.05 eq)
Base	K₂CO₃ (1.5 eq) or Cesium Carbonate (1.5 eq)
Solvent	DMF or Acetonitrile
Temperature	Room Temperature
Time	1-6 hours

Step-by-Step Methodology:

• To a round-bottom flask, add the thiol, potassium carbonate, and DMF.

• Stir the mixture at room temperature for 15-30 minutes to generate the thiolate.

• Add (S)-3-(Bromomethyl)tetrahydro-2H-pyran to the suspension.

• Stir at room temperature and monitor the reaction by TLC or LC-MS. These reactions are often rapid.

• Upon completion, dilute the reaction mixture with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

References

• How does temperature affect SN1 and SN2 reactions? - Filo. (2023, October 2).
• Factors Affecting SN1 & SN2 Reactions | PDF - Scribd.
• SN1 Vs SN2: Reaction Mechanisms Explained Simply - Arbeiterkammer. (2025, December 4).
• So if the reaction requires heat, SN1 is always favored over SN2 reactions? Is this only with allylic carbons or in general? Google seems to say that SN1 reactions require lower heat : r/Mcat - Reddit. (2023, April 29).
• Solvents & Solvent Effects on Substitution Reactions (Sn2/Sn1) - YouTube. (2022, April 11).
• SN1 and SN2 Substitution-nature of solvent, stereochemistry | Reactions of Alkyl Halide (haloalkane) - YouTube. (2023, November 29).
• Substitution reaction of alkyl halides - SN1 or SN2 - YouTube. (2023, November 30).
• SN1 vs E1 and SN2 vs E2 : The Temperature - Master Organic Chemistry. (2012, December 19).
• Solvents in Substitution Reactions - YouTube. (2012, June 24).
• Common nucleophilic substitution reactions | Organic Chemistry 1: An open textbook.
• Acidic cleavage of ethers (SN2) - Master Organic Chemistry.
• Nucleophilic Substitution (SN1, SN2) - Organic Chemistry Portal.
• Organic chemistry 12: SN2 substitution - nucleophilicity, epoxide electrophiles - CureFFI.org. (2015, February 27).
• Identifying Where Substitution and Elimination Reactions Happen. (2023, January 18).
• 13.2 Synthesis of Ethers | Organic Chemistry - YouTube. (2021, January 28).
• MECHANISM AND KINETICS OF SN2 REACTIONS - PHARMD GURU.
• 04.03 Syntheses of Ethers - YouTube. (2019, July 14).
• 3-(Bromomethyl)tetrahydro-2H-pyran - MySkinRecipes.
• 116131-44-3 | 3-(Bromomethyl)tetrahydro-2H-pyran - ChemScene.
• Flexible and biomimetic analogs of triple uptake inhibitor 4-((((3S,6S)-6-benzhydryltetrahydro-2H-pyran-3-yl)amino)methyl)phenol : Synthesis, biological characterization, and development of a pharmacophore model - PMC.

Sources

• 1. 3-(Bromomethyl)tetrahydro-2H-pyran [myskinrecipes.com]
• 2. 9.2. Common nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 4. pharmdguru.com [pharmdguru.com]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Arbeiterkammer | Arbeiterkammer [arbeiterkammer.at]
• 8. How does temperature affect SN1 and SN2 reactions? | Filo [askfilo.com]
• 9. reddit.com [reddit.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. scribd.com [scribd.com]
• 12. Organic chemistry 12: SN2 substitution - nucleophilicity, epoxide electrophiles [cureffi.org]
• 13. Flexible and biomimetic analogs of triple uptake inhibitor 4-((((3S,6S)-6-benzhydryltetrahydro-2H-pyran-3-yl)amino)methyl)phenol : Synthesis, biological characterization, and development of a pharmacophore model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemscene.com [chemscene.com]
• 15. youtube.com [youtube.com]
• 16. youtube.com [youtube.com]

Technical Support Center: Purification Strategies for (S)-3-(Bromomethyl)tetrahydro-2H-pyran

Executive Summary

(S)-3-(Bromomethyl)tetrahydro-2H-pyran is a valuable chiral building block used primarily for introducing the tetrahydropyranyl-methyl motif via nucleophilic substitution. However, its high boiling point (~205°C at 760 mmHg) and moderate lipophilicity can make it difficult to separate from reaction products using standard evaporation or simple washes.

This guide outlines three validated protocols for removing this impurity, ranked by chemoselectivity and operational efficiency.

Diagnostic: Select Your Purification Pathway

Before proceeding, determine the physicochemical properties of your target product relative to the impurity.

Figure 1: Decision matrix for selecting the optimal purification strategy based on product properties.

Method 1: Chemical Scavenging (High Chemoselectivity)

Best For: High-value pharmaceutical intermediates, parallel synthesis, or when the product and impurity have similar

values.

The Science

Since (S)-3-(Bromomethyl)tetrahydro-2H-pyran is a primary alkyl halide (electrophile), it can be selectively removed using a nucleophilic scavenger resin . A polymer-supported thiol (thiophenol or alkyl thiol) will undergo an

reaction with the impurity, covalently binding it to the solid support. The resin is then removed via simple filtration, leaving the purified product in solution [1].

Recommended Scavengers

Scavenger Type	Functional Group	Loading	Mechanism	Brand Examples
Thiol Resin	-SH (Mercapto)	~1.2 - 1.5 mmol/g	Nucleophilic Substitution ( )	SiliaMetS® Thiol, ISOLUTE® Si-Thiol
Amine Resin	-NH₂ / -NHR	~1.5 - 3.0 mmol/g	Quaternization	Trisamine, PL-TBD

Note: Thiol resins are preferred if your product contains electrophilic sites (like esters) that might react with amine scavengers.

Protocol

• Stoichiometry: Calculate the excess moles of unreacted (S)-3-(Bromomethyl)tetrahydro-2H-pyran (SM) based on HPLC/NMR analysis.

• Dosing: Add 3–4 equivalents of Thiol Resin relative to the residual SM.

• Base Addition: Add a soluble non-nucleophilic base (e.g., DIPEA or Et₃N, 1.5 eq relative to SM) to facilitate the deprotonation of the thiol and accelerate the

  reaction.

• Incubation: Agitate (do not stir with a magnetic bar, as it grinds the resin) at 40–50°C for 4–12 hours .

  • Tip: Primary bromides are moderately reactive; mild heating ensures complete scavenging.

• Filtration: Filter the mixture through a fritted funnel or a Celite pad.

• Wash: Wash the resin cake with the reaction solvent (e.g., THF, DCM) to recover any entrained product.

• Result: The filtrate contains the product; the impurity is trapped on the resin.

Method 2: Vacuum Distillation (Physical Separation)

Best For: Scale-up (>10g), stable liquid products, or when the product has a boiling point significantly lower than the impurity.

The Science

The boiling point of the impurity is approximately 205°C at 760 mmHg [2]. This high boiling point makes it persistent on rotary evaporators. However, under high vacuum, the boiling point drops significantly, allowing for separation if the product has a

.

Boiling Point Estimation Table

Pressure (mmHg/Torr)	Estimated BP of Impurity
760 (Atm)	~205°C
10	~85–90°C
1	~50–60°C

Protocol

• Setup: Use a Kugelrohr apparatus (for small scale <5g) or a short-path distillation head (for >5g).

• Vacuum: Apply high vacuum (<1 mmHg is ideal).

• Heating:

  • If your product is more volatile : Distill the product and leave the heavy bromide in the pot.

  • If your product is less volatile : Heat the pot to ~60–70°C (at 1 mmHg) to distill off the bromide impurity first.

• Trap: Ensure the receiving flask is cooled to -78°C (dry ice/acetone) to prevent the bromide from bypassing the trap, as it is an alkylating agent.

Method 3: Flash Chromatography (Standard)

Best For: General purification when

.

Visualization Challenge

(S)-3-(Bromomethyl)tetrahydro-2H-pyran lacks a strong UV chromophore (it has no conjugation). It will not be visible under UV (254 nm) unless derivatized. You must use chemical stains.

Staining Protocol

• Preferred Stain: KMnO₄ (Potassium Permanganate) .

  • Appearance: The alkyl bromide/ether moiety will oxidize slowly, appearing as a yellow/brown spot on a purple background.

• Alternative Stain: Iodine Chamber .

  • Appearance: Reversible brown spot. Note that alkyl halides sometimes stain weakly with Iodine compared to amines or aromatics [3].

Mobile Phase Suggestion

The THP ether oxygen provides some polarity, but the bromine is lipophilic.

• TLC System: Start with 10% EtOAc in Hexanes .

• Elution Order: The bromide is moderately non-polar. It typically elutes before alcohols, amines, or amides, but after pure hydrocarbons.

Frequently Asked Questions (FAQ)

Q: Can I use an aqueous wash to remove it? A: No. The molecule is an organic ether-halide and is not water-soluble. Acidic or basic washes will not extract it.

Q: Is the impurity susceptible to racemization during removal? A: Primary alkyl halides are generally resistant to racemization unless subjected to strong Lewis acids or radical conditions. However, the removal methods (scavenging/distillation) destroy or separate the impurity, so the stereochemistry of the waste is irrelevant. Focus on preserving the stereochemistry of your product (avoid strong bases if your product has acidic alpha-protons).

Q: Safety concerns? A: Yes. As a primary alkyl bromide, it is a potential alkylating agent (lachrymator/irritant). All removal steps, especially distillation, should be performed in a fume hood. Treat resin waste as hazardous halogenated waste.

References

• SiliCycle Inc. (2024). Scavenging Solutions: Removal of Electrophiles.[1] Retrieved from

• Sigma-Aldrich. (2024).[2] Product Specification: 3-(Bromomethyl)tetrahydro-2H-pyran (CAS 116131-44-3).[3][4] Retrieved from

• Chemistry LibreTexts. (2022). Visualizing TLC Plates: Chemical Stains.[5][6][7] Retrieved from

Sources

• 1. biotage.com [biotage.com]
• 2. 2-(Bromomethyl)tetrahydro-2H-pyran | C6H11BrO | CID 141917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. 3-(Bromomethyl)tetrahydro-2H-pyran | 116131-44-3 [sigmaaldrich.com]
• 5. TLC stains [reachdevices.com]
• 6. ChemicalDesk.Com: TLC Stains Preparation [allchemist.blogspot.com]
• 7. youtube.com [youtube.com]

Selecting the right solvent system for purifying derivatives of (S)-3-(Bromomethyl)tetrahydro-2H-pyran

This technical guide details the solvent selection and purification strategies for derivatives of (S)-3-(Bromomethyl)tetrahydro-2H-pyran .

Current Status: Operational Topic: Solvent System Selection & Chromatography Optimization Molecule Class: Chiral Tetrahydropyrans / Alkyl Halides

Core Principles of Solvent Selection

Purifying derivatives of (S)-3-(Bromomethyl)tetrahydro-2H-pyran requires balancing the polarity of the tetrahydropyran (THP) ether oxygen with the functional group introduced during derivatization.

The Physicochemical Context[1][2][3][4][5][6][7]

• The THP Ring: The ether linkage is moderately polar and acts as a hydrogen bond acceptor (Lewis base). It interacts significantly with the acidic silanols of silica gel (

  ).

• The Chiral Center: The (S)-configuration at C3 does not affect achiral silica chromatography (Flash/TLC). However, racemization is a risk if the purification environment is too acidic or if the derivative undergoes

  pathways.

• The Bromomethyl Group: If intact, this group is lipophilic but polarizable. If substituted (the "derivative"), the polarity shifts drastically.

Solvent System Decision Matrix

Use this logic to select your initial solvent system based on the derivative type.

Figure 1: Decision tree for selecting the initial mobile phase based on derivative polarity.

Troubleshooting Guide & FAQs

Issue 1: "I cannot see my compound on the TLC plate under UV light."

Diagnosis: The THP ring and the bromomethyl group lack a conjugated

-system, rendering them invisible to standard UV detection (254 nm). Solution: You must use chemical stains or alternative detection methods.

• Primary Method: Iodine Chamber (

  ).

  • Why: Iodine reversibly complexes with the lone pairs on the THP oxygen and the alkyl halide, appearing as yellow/brown spots.

  • Protocol: Place the dried TLC plate in a jar containing silica and iodine crystals. Warm slightly if necessary.

• Secondary Method: KMnO

  Stain (Basic).

  • Why: Oxidizes the ether/alkyl halide. Appears as bright yellow spots on a purple background.

  • Protocol: Dip plate, wipe back, heat with a heat gun until spots appear.[1]

• For "Invisible" Derivatives: If the derivative is also UV-inactive, use Phosphomolybdic Acid (PMA) or Cerium Ammonium Molybdate (CAM) followed by vigorous heating (charring).

Issue 2: "My compound is streaking/tailing on the column."

Diagnosis: This is common with amine derivatives or if the THP oxygen is interacting too strongly with acidic silanols. Solution: Deactivate the silica.

• For Amines: Switch to DCM/MeOH and add 1% NH

  OH or 1% Triethylamine (Et N) to the mobile phase.

• For Non-Amines: Pre-wash the column with the mobile phase containing 1% Et

  N, then run the column with the standard solvent. This neutralizes the acidic sites on the silica.

Issue 3: "The product decomposes during purification."

Diagnosis: THP ethers are acetals/ethers and can be acid-sensitive. While the bromomethyl-THP core is relatively stable, acidic silica can catalyze ring-opening or elimination (HBr loss) over long exposure times. Solution:

• Minimize Residence Time: Use Flash Chromatography with higher flow rates; do not leave the compound on the column overnight.

• Buffer the System: Use Neutral Alumina instead of Silica Gel, or add 0.5% Et

  N to the solvent system to maintain a basic pH.

Issue 4: "I need to separate the (S)-enantiomer from the (R)-enantiomer."

Diagnosis: Standard Silica/Alumina chromatography cannot separate enantiomers. It only purifies the chemical structure from impurities. Solution: You require Chiral HPLC or SFC .

• Recommended Columns: Chiralpak® AD-H or Chiralcel® OD-H.[2]

• Mobile Phase: Hexane/IPA (Isopropanol) mixtures (e.g., 90:10).

Experimental Protocols

Protocol A: TLC Optimization Workflow

Objective: Determine the optimal solvent strength (

) for Flash Chromatography.

• Prepare Micro-Solvents: Prepare 1 mL each of 10%, 20%, 30%, and 50% EtOAc in Hexanes.

• Spotting: Spot the crude reaction mixture on a single TLC plate (cut wide).

• Elution: Elute with the 20% mixture first.

• Visualization: Dip in KMnO

  and heat.

• Analysis:

  • If

    : Increase polarity (Try 30% or 50%).

  • If

    : Decrease polarity (Try 5% or 10%).

  • If

    : This is your Flash Column solvent.

Protocol B: Stain Preparation Recipes

Use these specific ratios for maximum sensitivity with THP derivatives.

Stain Type	Composition	Target Functionality	Shelf Life
KMnO (Basic)	1.5g KMnO , 10g K CO , 1.25mL 10% NaOH, 200mL Water	Universal Oxidizable (Alcohols, Ethers)	3 Months
Iodine ( )	Solid Iodine crystals + Silica Gel in a jar	Reversible binding (Lone pairs)	Indefinite
Anisaldehyde	15g p-Anisaldehyde, 250mL EtOH, 2.5mL H SO	Nucleophiles, general organic	6 Months (Fridge)
Ninhydrin	1.5g Ninhydrin, 100mL n-Butanol, 3mL Acetic Acid	Amines only (Primary/Secondary)	1 Year

Quantitative Data: Solvent Polarity & Strength[1]

When adjusting your mobile phase, refer to the Solvent Strength Parameter (

) on alumina (analogous to silica).

Solvent	Polarity Index ( )	Eluent Strength ( )	Role in THP Purification
Hexane	0.1	0.01	Base solvent (Non-polar)
Toluene	2.4	0.22	Alternative to Hexane for aromatic derivatives
Dichloromethane (DCM)	3.1	0.30	Good solubilizer; Intermediate polarity
Ethyl Acetate (EtOAc)	4.4	0.48	Standard modifier for THP ethers
Methanol (MeOH)	5.1	0.95	Strong modifier for polar amines/acids

References

• Sigma-Aldrich. (S)-3-(Bromomethyl)tetrahydro-2H-pyran Product Specifications & Properties.Link

• Reich, H. J. Handout on TLC Stains and Visualization Methods. University of Wisconsin-Madison. Link

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid Chromatographic Technique for Preparative Separations with Moderate Resolution. Journal of Organic Chemistry, 43(14), 2923–2925. Link

• Daicel Chiral Technologies. Chiral Selector Screening Guide for Ethers and Alkyl Halides.Link

Sources

• 1. TLC stains [reachdevices.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Spectroscopic comparison of starting material vs. product in reactions of (S)-3-(Bromomethyl)tetrahydro-2H-pyran

[1]

Executive Summary

(S)-3-(Bromomethyl)tetrahydro-2H-pyran (CAS: 116131-44-3) is a high-value chiral building block used in the synthesis of pharmaceutical intermediates.[1] Its core value lies in the C3-chiral center , which remains intact during exocyclic nucleophilic substitutions (

).[1]

This guide provides a technical roadmap for researchers using this scaffold. Unlike generic protocols, this document focuses on the spectroscopic causality of the reaction—specifically, how to use NMR and IR data to validate the transformation of the bromomethyl group into functionalized ethers or amines while ruling out common side reactions like elimination.

Starting Material Characterization

Before initiating synthesis, the integrity of the starting material (SM) must be verified. The bromomethyl group (

) provides a distinct spectroscopic handle.[1]

Key Spectroscopic Signatures (SM)

Technique	Signal	Assignment	Diagnostic Value
NMR	3.30 – 3.45 ppm (Doublet/Multiplet)		Primary Indicator. This signal is distinct from the ring protons (usually 1.4–1.9 ppm and 3.8–4.0 ppm).[1]
NMR	35 – 38 ppm		Confirmation. Carbon attached to bromine is significantly upfield compared to oxygenated carbons.[1]
IR	600 – 700 cm	Stretch	Secondary. Often obscured in the fingerprint region; less reliable than NMR for monitoring.[1]

Analyst Note: The tetrahydropyran ring protons adjacent to oxygen (C2 and C6 positions) typically appear around

3.8–4.0 ppm.[1] Do not confuse these with the bromomethyl signal. The bromomethyl protons are generally upfield of the ring ether protons.

Reaction Case Study: Etherification

Objective: Synthesize a chiral aryl ether via Williamson Ether Synthesis. Model Reaction: (S)-3-(Bromomethyl)tetrahydro-2H-pyran + 4-Methoxyphenol

Product.[1]

Mechanistic Pathway

The reaction proceeds via a concerted

mechanism.[2] Because the substitution occurs at the exocyclic primary carbon, the chiral center at C3 is not inverted, preserving the (S)-configuration.

Caption: The

pathway ensures retention of stereochemistry at the C3 position while displacing the bromide.

Experimental Protocol

This protocol is adapted for high-fidelity conversion, minimizing elimination side products.[1]

• Activation: In a flame-dried flask, dissolve 4-methoxyphenol (1.1 equiv) in anhydrous DMF (0.2 M). Add

  (2.0 equiv). Stir at RT for 30 min to generate the phenoxide.

• Addition: Add (S)-3-(Bromomethyl)tetrahydro-2H-pyran (1.0 equiv) dropwise.

  • Why? Dropwise addition prevents local concentration spikes that could favor side reactions.

• Reaction: Heat to 60–70°C for 4–6 hours.

  • Note: Temperatures >80°C increase the risk of

    elimination (forming the exocyclic alkene).

• Workup: Dilute with EtOAc, wash with water (

  ) to remove DMF, then brine. Dry over .[1][3]

Spectroscopic Comparison: SM vs. Product

This is the core validation step. You are looking for a distinct downfield shift of the exocyclic methylene protons.

Comparative Data Table

Feature	Starting Material (Bromide)	Product (Aryl Ether)	Shift ( )
( )	3.35 ppm (approx)	3.90 – 4.10 ppm	+0.6 ppm (Downfield)
( )	36 ppm	70 – 74 ppm	+35 ppm (Downfield)
Multiplicity	Doublet / Multiplet	Doublet (often distinct)	Pattern remains similar
Aromatic Signals	None	6.8 – 7.2 ppm	Appearance of Ar-H

Monitoring Logic

• Disappearance of 3.35 ppm: The doublet corresponding to

  must vanish.[1]

• Appearance of 4.00 ppm: A new doublet emerges downfield due to the deshielding effect of the oxygen atom (

  ).[1]

• Integration Check: The integral of the new doublet (2H) must match the integral of the aromatic protons (4H for 4-methoxyphenol derivative).

Troubleshooting & Decision Tree

Use this logic flow to interpret ambiguous spectral results.

Caption: Decision logic for NMR analysis. Vinyl protons indicate failed substitution via E2 elimination.

References

• Reaction Conditions & Ether Synthesis

  • Source: European Patent EP3228617A1. "Production method for tetrahydro-2h-pyran derivative." (2017).[1]

  • , DMF)

• General Spectroscopic Shifts (Alkyl Halides vs. Ethers)

  • Source: Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Solvents as Trace Impurities."[4] J. Org.[4][5][6] Chem. 1997, 62, 7512–7515.

  • Relevance: Provides authoritative grounding for chemical shift assignments of methylene groups adjacent to halogens vs. oxygen.

  • [1]

• Scaffold Characterization (Analogous Structures)

  • Source: Organic Syntheses, Coll. Vol. 9, p.13 (1998). "Preparation of 3-Bromo-2H-pyran-2-one."

  • Relevance: Provides spectral data for brominated pyran derivatives, supporting the assignment of ring vs. exocyclic protons.

  • [1]

Sources

• 1. americanelements.com [americanelements.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. carlroth.com [carlroth.com]
• 5. Tetrahydropyran synthesis [organic-chemistry.org]
• 6. Tetrahydropyran synthesis [organic-chemistry.org]

Safety & Regulatory Compliance

Personal protective equipment for handling (S)-3-(Bromomethyl)tetrahydro-2H-pyran

Executive Summary & Hazard Characterization

Compound: (S)-3-(Bromomethyl)tetrahydro-2H-pyran CAS: 116131-44-3 (S-isomer) / 116131-44-3 (Racemic reference) Molecular Formula: C₆H₁₁BrO[1]

This guide moves beyond the generic Safety Data Sheet (SDS). While often classified merely as an irritant (H315/H319) or corrosive, the presence of a primary alkyl bromide moiety on a tetrahydropyran ring renders this compound a potent electrophile .

The Hidden Danger: The primary safety concern is not just immediate chemical burns, but biological alkylation . As a primary alkyl halide, this molecule can undergo Sɴ2 reactions with nucleophilic residues (cysteine, lysine, histidine) in biological proteins and DNA. Consequently, it must be handled with the rigor reserved for potential mutagens, regardless of its current regulatory carcinogen status.

Physicochemical Hazard Matrix

Property	Value	Operational Implication
Physical State	Liquid	Risk of splash and aerosol generation.[1][2]
Flash Point	~81°C (Closed Cup)	Combustible. Do not heat near open flames.[1]
Reactivity	Electrophilic	Reacts violently with strong nucleophiles (amines, thiolates) and strong bases.[1]
Solubility	Organic Solvents	Lipophilic nature facilitates rapid skin absorption.[1]
Leaving Group	Bromide (Br⁻)	Good leaving group; enhances alkylation potential.[1]

Hierarchy of Controls & Engineering Systems

Before PPE is donned, the engineering environment must be validated. PPE is the last line of defense, not the first.

A. Ventilation (The Primary Barrier)[2]

• Requirement: All handling (weighing, transfer, reaction setup) must occur within a certified chemical fume hood.[1]

• Validation: Verify face velocity is between 0.4 – 0.6 m/s (80 – 120 fpm) before use.[1]

• Sash Management: Keep the sash at the lowest possible working height to act as a physical shield against splashes.

B. The "Self-Validating" Workflow

A safe protocol is one that alerts you when it fails.[1]

• The White Paper Test: Place a clean sheet of white absorbent paper on the hood surface. Any drips or spills become immediately visible (darkening/staining), forcing immediate decontamination.[1]

• Double Containment: Transport the flask only within a secondary unbreakable container (e.g., Nalgene bucket) to prevent floor contamination during transit.

Personal Protective Equipment (PPE) Matrix

Standard laboratory nitrile gloves (4 mil) are insufficient for prolonged contact with halogenated alkylating agents due to rapid permeation.[1]

Glove Selection Logic

Halogenated organic compounds can permeate thin nitrile rubber in <15 minutes, often without visible degradation.[1]

Operation Scale	Risk Level	Recommended Glove Configuration	Rationale
< 100 mg	Low	Double Nitrile (Disposable)	Outer glove acts as sacrificial layer.[1] Change immediately upon splash.
100 mg – 5 g	Medium	Double Gloving (Specific) 1. Inner: Nitrile (4-6 mil)2.[1][3] Outer: Nitrile (8 mil extended cuff)	Increased thickness delays breakthrough time.[1]
> 5 g or Spills	High	Laminate Liner (Silver Shield/4H) + Outer Nitrile	Laminates are chemically impervious to alkyl halides but offer poor dexterity.[1] The outer nitrile provides grip.[1]

Eye & Body Protection[2][3][4][5][6][7]

• Eyes: Chemical Splash Goggles (ANSI Z87.1).[1] Safety glasses are inadequate because they do not seal against vapors or projectile liquids.[1]

• Body: Flame-resistant (FR) lab coat (Nomex or treated cotton). Synthetic fibers (polyester) can melt into skin if the combustible liquid ignites.[1]

Operational Workflow & Decision Logic

The following diagram illustrates the decision-making process for PPE selection and spill response.

Figure 1: Decision logic for PPE selection based on scale and emergency response protocols.[1][4]

Waste Disposal & Decontamination[9][10][11]

Proper disposal is critical.[1][5] Halogenated solvents require high-temperature incineration to prevent the formation of dioxins or environmental persistence.[1]

Waste Segregation Protocol

• Stream Identification: Segregate into "Halogenated Organic Waste" .

• Incompatibility Check:

  • NEVER mix with strong bases (e.g., NaOH, KOH).[1] This can trigger an elimination reaction (forming the alkene), which may be exothermic.

  • NEVER mix with oxidizers (Nitric acid, Peroxides).[1]

• Labeling: Clearly label the container with the full chemical name and the hazard warning "Alkylating Agent / Irritant."

Decontamination of Glassware

Before removing glassware from the hood for washing:

• Rinse glassware with a dilute solution of a nucleophile (e.g., 10% sodium thiosulfate or dilute ammonia) to quench any residual alkyl bromide.

• Collect this first rinse into the Halogenated Waste container.[1]

• Proceed with standard acetone/water wash.[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Personal Protective Equipment: Chemical Protective Gloves.[1] United States Department of Labor.[1] [Link][1]

• PubChem. (n.d.).[1] Compound Summary: 3-(Bromomethyl)tetrahydro-2H-pyran.[1] National Library of Medicine.[1] [Link][1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. aaronchem.com [aaronchem.com]
• 3. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 4. fishersci.com [fishersci.com]
• 5. 7.2 Organic Solvents [ehs.cornell.edu]